Cas no 512810-26-3 (4-Chloro-5-methyl-3-nitro-1H-pyrazole)

4-Chloro-5-methyl-3-nitro-1H-pyrazole is a heterocyclic compound featuring a pyrazole core substituted with chloro, methyl, and nitro functional groups. This structure imparts reactivity suitable for use as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and specialty chemicals. The presence of electron-withdrawing nitro and chloro groups enhances its utility in nucleophilic substitution and coupling reactions. Its stability under standard conditions and well-defined reactivity profile make it a reliable building block for constructing more complex molecular architectures. The compound is typically handled under controlled conditions due to its potential sensitivity. Analytical methods such as NMR and HPLC confirm its high purity for research and industrial applications.

4-Chloro-5-methyl-3-nitro-1H-pyrazole structure

512810-26-3 structure

Product Name:4-Chloro-5-methyl-3-nitro-1H-pyrazole

CAS No:512810-26-3

MF:C₄H₄ClN₃O₂

MW:161.546459197998

CID:1029600

PubChem ID:135537963

Update Time:2025-06-08

4-Chloro-5-methyl-3-nitro-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

- 4-Chloro-5-methyl-3-nitro-1H-pyrazole
- 4-chloro-3-methyl-5-nitro-1H-pyrazole
- AKOS015848965
- AKOS000304510
- Pyrazole, 4-chloro-5-methyl-3-nitro-
- DTXSID40344197
- I11025
- 4-chloro-5-methyl-3-nitropyrazole
- 4-Chloro-5-methyl-3-nitro-1H-pyrazole #
- STK301820
- BBL038360
- 4-CHLORO-3-METHYL-5-NITRO-2H-PYRAZOLE
- MFCD00195034
- AKOS015921869
- DB-358115
- SCHEMBL2542592
- A873474
- CS-0368381
- 400753-12-0
- CCG-321654
- EN300-117440
- 512810-26-3
- Inchi： 1S/C4H4ClN3O2/c1-2-3(5)4(7-6-2)8(9)10/h1H3,(H,6,7)
- InChI Key： RVRMXEGIHGSLHB-UHFFFAOYSA-N
- SMILES： ClC1=C([N+](=O)[O-])NN=C1C

Computed Properties

Exact Mass: 160.99932
Monoisotopic Mass: 160.9992041g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 10
Rotatable Bond Count: 0
Complexity: 148
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.4
Topological Polar Surface Area: 74.5Å²

Experimental Properties

PSA: 71.82

4-Chloro-5-methyl-3-nitro-1H-pyrazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	026200-1g	4-Chloro-5-methyl-3-nitro-1H-pyrazole	512810-26-3	95%	1g	￡210.00	2022-02-28
Fluorochem	026200-5g	4-Chloro-5-methyl-3-nitro-1H-pyrazole	512810-26-3	95%	5g	￡591.00	2022-02-28
Chemenu	CM188608-1g	4-chloro-5-methyl-3-nitro-1H-pyrazole	512810-26-3	95%	1g	$425	2021-08-05
Apollo Scientific	OR451410-1g	4-Chloro-5-methyl-3-nitro-1H-pyrazole	512810-26-3		1g	£40.00	2025-02-20
Apollo Scientific	OR451410-5g	4-Chloro-5-methyl-3-nitro-1H-pyrazole	512810-26-3		5g	£176.00	2025-02-20
Chemenu	CM188608-1g	4-chloro-5-methyl-3-nitro-1H-pyrazole	512810-26-3	95%	1g	$471	2023-02-02
abcr	AB550748-250 mg	4-Chloro-5-methyl-3-nitro-1H-pyrazole; .	512810-26-3		250MG	€220.50	2022-03-01
abcr	AB550748-500 mg	4-Chloro-5-methyl-3-nitro-1H-pyrazole; .	512810-26-3		500MG	€294.20	2022-03-01
abcr	AB550748-1 g	4-Chloro-5-methyl-3-nitro-1H-pyrazole; .	512810-26-3		1g	€343.30	2022-03-01
abcr	AB550748-5 g	4-Chloro-5-methyl-3-nitro-1H-pyrazole; .	512810-26-3		5g	€836.30	2022-03-01

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Additional information on 4-Chloro-5-methyl-3-nitro-1H-pyrazole

Comprehensive Overview of 4-Chloro-5-methyl-3-nitro-1H-pyrazole (CAS No. 512810-26-3): Properties, Applications, and Industry Trends

4-Chloro-5-methyl-3-nitro-1H-pyrazole (CAS 512810-26-3) is a specialized heterocyclic compound gaining traction in pharmaceutical and agrochemical research due to its unique structural features. As a nitro-substituted pyrazole derivative, it serves as a versatile intermediate for synthesizing bioactive molecules. The compound's chloro and nitro functional groups enhance its reactivity, making it valuable for cross-coupling reactions and molecular scaffolding in drug discovery.

Recent studies highlight the growing demand for pyrazole-based compounds in developing kinase inhibitors and antimicrobial agents. Researchers are exploring 512810-26-3 as a precursor for crop protection chemicals, aligning with the global push for sustainable agriculture. Its thermal stability (decomposition point >200°C) and moderate solubility in polar solvents like DMF or DMSO make it suitable for diverse synthetic protocols.

The compound's molecular weight (175.56 g/mol) and lipophilicity (LogP ≈1.8) contribute to its pharmacokinetic relevance. Analytical characterization via HPLC and LC-MS typically shows >95% purity in commercial samples. Industry reports indicate rising interest in nitropyrazole derivatives for electronic materials, particularly in OLED precursor development, where their electron-withdrawing properties optimize charge transport layers.

Environmental considerations drive innovation in green synthesis routes for 4-Chloro-5-methyl-3-nitro-1H-pyrazole. Catalytic methods using biodegradable reagents are replacing traditional nitration processes. Regulatory-compliant storage recommendations include amber glass containers under inert atmosphere, reflecting the compound's sensitivity to photodegradation.

Patent analysis reveals expanding applications in veterinary medicine, particularly for parasitic infections. The meta-substitution pattern of this pyrazole variant shows superior metabolic stability compared to ortho-analogues in preclinical studies. Supply chain data shows major production hubs in Europe and Asia, with cGMP-grade batches available for clinical research.

Quality control protocols emphasize residual solvent analysis by GC-MS, especially for genotoxic impurity monitoring. The compound's crystallinity allows for X-ray diffraction studies, facilitating co-crystal engineering for improved formulation properties. Thermal analysis via DSC confirms polymorphic stability under standard conditions.

Emerging computational chemistry approaches utilize 512810-26-3 as a molecular building block in AI-driven drug design platforms. Its hydrogen bonding capacity (two acceptor sites) makes it valuable for supramolecular chemistry applications. Recent publications demonstrate utility in metal-organic frameworks (MOFs) for gas storage applications.

Market analysts project 6.8% CAGR for nitropyrazole derivatives through 2030, driven by precision farming needs and targeted cancer therapies. The compound's structure-activity relationship (SAR) profile continues to inspire novel structure-based drug discovery projects across academic and industrial laboratories worldwide.